Cas no 877651-97-3 (6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate)

• Product Name: 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate
• CAS No: 877651-97-3
• MF: C₂₁H₂₀ClN₃O₅S₂
• MW: 493.983601570129
• CID: 6589999
• PubChem ID: 18573017
• Update Time: 2025-07-26

6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate
• [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-chlorobenzoate
• Benzoic acid, 2-chloro-, 6-[[[5-[(2-ethyl-1-oxobutyl)amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-4-oxo-4H-pyran-3-yl ester
• AKOS024657252
• F2532-0672
• 877651-97-3
• 6-({[5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate
• 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate

• Inchi： 1S/C21H20ClN3O5S2/c1-3-12(4-2)18(27)23-20-24-25-21(32-20)31-11-13-9-16(26)17(10-29-13)30-19(28)14-7-5-6-8-15(14)22/h5-10,12H,3-4,11H2,1-2H3,(H,23,24,27)
• InChI Key： WBTCALRTYONYRX-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(=O)C(CC)CC)S2)OC=1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 493.0532908g/mol
• Monoisotopic Mass: 493.0532908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate

Introduction to 6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate (CAS No. 877651-97-3)

6-({5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate, a compound with the CAS number 877651-97-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a pyran ring linked to a benzoate moiety through a thiadiazole intermediate, makes it a subject of intense interest for researchers exploring novel drug candidates.

The< strong>5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl substituent is a critical feature of this compound, contributing to its unique chemical and biological properties. Thiadiazole derivatives are well-known for their broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the 2-ethylbutanamido group enhances the solubility and bioavailability of the compound, making it more suitable for in vivo applications. This modification has been strategically designed to improve the pharmacokinetic profile while maintaining the potent biological activity inherent to thiadiazole-based compounds.

The< strong>pyran ring in the molecular structure of 6-(5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)-4-oxo-4H-pyran-3-yl 2-chlorobenzoate serves as an important pharmacophore, influencing both the electronic properties and spatial orientation of the molecule. Pyran derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the< strong>4-oxo group further enhances the reactivity and interaction potential of the compound with biological targets.

The< strong>2-chlorobenzoate moiety is another key component that contributes to the overall activity of this compound. Chlorobenzene derivatives are known for their ability to modulate various cellular pathways, making them valuable in the development of therapeutic agents. The chloro substituent increases the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is particularly important for drugs that need to reach intracellular targets efficiently.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways. The< strong>6-(5-(2ethylbutanamido)-1,3,4-thiadiazol}-2ylsulfanyl}methyl)-4 oxo -4H-pyran -3 -yl 2-chlorobenzoate has shown promising results in preclinical studies as an inhibitor of key pro-inflammatory cytokines. By targeting these pathways, the compound has demonstrated potential in alleviating symptoms associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The< strong>thiadiazole ring is typically synthesized through condensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. Subsequent functionalization with the< strong>pyran ring and benzoate moiety requires careful selection of reagents and catalysts to achieve optimal results.

Ongoing research is focused on exploring the mechanisms by which this compound exerts its biological effects. Studies have shown that it interacts with multiple targets within cellular signaling pathways, leading to a cascade of events that ultimately result in reduced inflammation and pain relief. The< strong>5-(2ethylbutanamido) group plays a crucial role in these interactions by modulating enzyme activity and protein-protein interactions.

The< strong>CAS number 877651973 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and patent databases. This standardized naming system is essential for maintaining consistency across different research groups and industries.

The development of new pharmaceutical agents is often hampered by issues related to drug resistance and side effects. However, compounds like< strong>6-(5(2ethylbutanamido)-1 ,3 ,4 -thiadiazol - 2 - ylsulfanyl}methyl) - 4 oxo - 4 H - pyran - 3 - yl 2-chlorobenzoate, with their unique structural features and multiple target interactions, offer hope for overcoming these challenges. By designing molecules that can interact with multiple pathways simultaneously, researchers can develop drugs that are more effective and less likely to induce resistance.

The future prospects for this compound are promising, with ongoing clinical trials evaluating its efficacy in treating various inflammatory conditions. As more data becomes available, it is expected that additional therapeutic applications will be identified. The combination of computational modeling and high-throughput screening techniques will further accelerate the discovery process by allowing researchers to rapidly test new derivatives.

In conclusion,< strong>6-(5(2ethylbutanamido)-1 ,3 ,4 -thiadiazol - 2 - ylsulfanyl}methyl) - 4 oxo - 4 H - pyran - 3 - yl 2-chlorobenzoate (CAS No .877651973), represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications in inflammation management . Its unique structural features make it an attractive candidate for further development into novel treatments . As research continues ,this compound holds promise for improving patient outcomes across multiple disease states .